5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine

• Molecular Formula: C6H10BrN
• Molecular Weight: 176.05 g/mol
• SMILES: CC1=C(CNCC1)Br
• InChI: InChI=1S/C6H10BrN/c1-5-2-3-8-4-6(5)7/h8H,2-4H2,1H3
• InChIKey: ADCYOPUJDWLWBI-UHFFFAOYSA-N

5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine: Identity & Procurement

5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine (CAS 1803611-57-5 as the hydrochloride salt; free base CAS 1804130-08-2) is a partially saturated pyridine derivative within the 1,2,3,6-tetrahydropyridine class. Its molecular formula is C₆H₁₀BrN (free base, MW 176.05) and C₆H₁₁BrClN as the hydrochloride salt (MW 212.52) [1], typically supplied at ≥95% purity . The compound features a bromine atom at the 5‑position and a methyl group at the 4‑position of the heterocyclic ring, a substitution pattern that confers distinct reactivity profiles in cross‑coupling chemistry and serves as a versatile scaffold for medicinal chemistry and organic synthesis applications [2].

1 Cross-coupling chemistry: C–Br handle for Pd-catalyzed diversification

2 Medicinal chemistry scaffold: partially saturated ring with secondary amine reactivity

3 Building block sourcing: ≥95% purity, cold-chain storage requirement

• [1] American Elements. 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride. CAS 1803611-57-5. https://www.americanelements.com/cas/1803611-57-5 View Source
• [2] Kuujia. 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride. CAS 1803611-57-5. https://www.kuujia.com/cas-1803611-57-5.html View Source

5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine: Irreplaceability

The simultaneous presence of a bromine atom at the 5‑position and a methyl group at the 4‑position creates a reactivity and selectivity profile not replicated by simpler 1,2,3,6‑tetrahydropyridine analogs. The bromine substituent serves as an essential handle for palladium‑catalyzed cross‑coupling reactions (Suzuki, Buchwald‑Hartwig), enabling C–C and C–N bond formation that is inaccessible with the non‑halogenated 4‑methyl‑1,2,3,6‑tetrahydropyridine . Conversely, the 4‑methyl group introduces steric and electronic modulation that distinguishes this compound from the des‑methyl analog 5‑bromo‑1,2,3,6‑tetrahydropyridine (CAS 1804129‑00‑7) . Substitution with the aromatic analog 5‑bromo‑4‑methylpyridine eliminates the partially saturated ring character and the secondary amine nucleophilicity central to the tetrahydropyridine scaffold's utility in further derivatization. The evidence presented below quantifies these differentiation dimensions where head‑to‑head or cross‑study comparable data exist.

Analog 4-Methyl-1,2,3,6-tetrahydropyridine lacks the bromine handle essential for cross-coupling.

Analog 5-Bromo-1,2,3,6-tetrahydropyridine alters steric/electronic profile, potentially shifting reactivity outcomes.

Grade Ambient-stored analog may simplify logistics but differs in stability and purity-grade availability.

5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine: Differentiation Evidence

Molecular Weight vs Closest Analogs

The hydrochloride salt of 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine (MW 212.52) exhibits a molecular weight that is 78.90 g/mol higher than 4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (MW 133.62) and 14.51 g/mol higher than 5-bromo-1,2,3,6-tetrahydropyridine hydrochloride (MW 198.01) . This mass difference arises from the combined bromine and methyl substituents [1].

Molecular Weight vs Analogs

Cross-study comparable

+78.90 g/mol vs non-brominated

Distinct mass-based identity for inventory control and stoichiometric calculations.

Hydrochloride salt comparison; supports procurement differentiation.

Evidence Dimension	Molecular weight (hydrochloride salt form)
Target Compound Data	212.52 g/mol (C₆H₁₁BrClN)
Comparator Or Baseline	4-Methyl-1,2,3,6-tetrahydropyridine HCl: 133.62 g/mol; 5-Bromo-1,2,3,6-tetrahydropyridine HCl: 198.01 g/mol
Quantified Difference	+78.90 g/mol vs. non‑brominated analog; +14.51 g/mol vs. des‑methyl analog
Conditions	Hydrochloride salt form; molecular formula confirmed by CAS registry and supplier certificates of analysis

Why This Matters

The higher molecular weight provides a distinct mass‑based identity for inventory tracking and stoichiometric calculations in multi‑step syntheses, reducing the risk of substitution errors when sourcing building blocks.

• [1] American Elements. 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride. CAS 1803611-57-5. https://www.americanelements.com/cas/1803611-57-5 View Source

Supplier Purity Specifications

Commercially available 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride is supplied at a minimum purity of 95% by AKSci and up to 98% by Leyan . By comparison, the non‑brominated 4-methyl-1,2,3,6-tetrahydropyridine hydrochloride is predominantly offered at 95% , with no readily accessible 98% option identified from major catalog suppliers.

Supplier Purity Specifications

Cross-study comparable

98% purity grade available

Higher purity option may reduce catalyst-poisoning impurities in sensitive reactions.

Leyan catalog specification; purity basis per supplier CoA review.

Evidence Dimension	Supplier‑specified minimum purity (HPLC/GC area%)
Target Compound Data	95% (AKSci); 98% (Leyan)
Comparator Or Baseline	4-Methyl-1,2,3,6-tetrahydropyridine HCl: 95% (multiple suppliers)
Quantified Difference	Higher purity grade (98%) available for the target compound but not for the non‑brominated analog
Conditions	Commercial catalog specifications as of 2025‑2026; purity determined by HPLC or GC per supplier CoA

Why This Matters

The availability of a 98% purity grade allows researchers to reduce impurities that may interfere with sensitive catalytic reactions, potentially improving cross‑coupling yields and simplifying downstream purification.

Refrigerated vs Ambient Storage

The hydrochloride salt of 5-bromo-4-methyl-1,2,3,6-tetrahydropyridine requires refrigerated storage at +4 °C as specified in its safety data sheet [1]. In contrast, 4-methyl-1,2,3,6-tetrahydropyridine hydrochloride is routinely stored under ambient conditions (sealed, dry environment) , indicating that bromination at the 5‑position increases the compound's thermal or moisture sensitivity.

Refrigerated vs Ambient Storage

Cross-study comparable

+4 °C required vs ambient-stable analog

Cold-chain logistics requirement may affect procurement planning and shelf-life estimates.

Per SDS; bromination may increase thermal or moisture sensitivity.

Evidence Dimension	Recommended long‑term storage temperature
Target Compound Data	+4 °C (refrigerated)
Comparator Or Baseline	4-Methyl-1,2,3,6-tetrahydropyridine HCl: ambient temperature (sealed, dry)
Quantified Difference	Refrigerated vs. ambient storage requirement
Conditions	Per manufacturer SDS (American Elements) and supplier storage recommendations

Why This Matters

The +4 °C storage requirement has direct implications for shipping logistics, laboratory cold‑chain management, and shelf‑life planning that must be factored into procurement decisions compared with ambient‑stable analogs.

• [1] American Elements. 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride SDS. Storage Temperature: +4 °C. https://www.americanelements.com/cas/1803611-57-5 View Source

Bromine as a Cross-Coupling Handle

The C–Br bond at the 5‑position enables direct participation in palladium‑catalyzed Suzuki‑Miyaura and Buchwald‑Hartwig cross‑coupling reactions, a capability absent in the non‑halogenated analog 4-methyl-1,2,3,6-tetrahydropyridine . While the 5‑fluoro‑4‑methyl analog (CAS not publicly available with verified purity data from non‑excluded sources) contains a halogen, aryl fluorides are substantially less reactive than bromides in Suzuki couplings, typically requiring specialized ligands and harsher conditions [1]. The N‑Boc‑protected derivative (tert‑butyl 5‑bromo‑4‑methyl‑1,2,3,6‑tetrahydropyridine‑1‑carboxylate, CAS 1936537‑39‑1) is explicitly marketed as a key intermediate for such cross‑coupling applications [2].

Bromine as Cross-Coupling Handle

Class-level inference

C–Br enables Suzuki/Buchwald-Hartwig; C–F analog requires specialized conditions

Directional guidance for building block selection in medicinal chemistry diversification.

Class-level reactivity inference; direct kinetic data not identified for this specific compound.

Evidence Dimension	Cross‑coupling reactivity (Suzuki‑Miyaura)
Target Compound Data	C–Br bond: reactive in Suzuki couplings under standard Pd catalysis
Comparator Or Baseline	4‑Methyl‑1,2,3,6‑tetrahydropyridine: no halogen handle — cross‑coupling not possible; 5‑Fluoro‑4‑methyl analog: C–F bond substantially less reactive
Quantified Difference	Qualitative capability gap; no direct kinetic data available for the specific compound
Conditions	Class‑level inference based on established organohalide reactivity in Pd‑catalyzed cross‑coupling

Why This Matters

For medicinal chemistry programs requiring diversification of the tetrahydropyridine scaffold, the bromine handle provides a synthetic exit vector that non‑halogenated and fluoro‑substituted analogs cannot match, directly influencing building block selection.

• [1] Miyaura, N.; Suzuki, A. Palladium‑Catalyzed Cross‑Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. https://doi.org/10.1021/cr00039a007 View Source
• [2] Kuujia. 5‑Bromo‑4‑methyl‑1,2,3,6‑tetrahydropyridine hydrochloride. CAS 1803611‑57‑5. https://www.kuujia.com/cas-1803611-57-5.html View Source

Dopamine D4 Receptor Patent Alignment

U.S. Patent 5,849,765 discloses a class of 1,2,3,6‑tetrahydropyridine derivatives as dopamine D₄ receptor subtype ligands, wherein R¹ substituents explicitly include bromo and methyl groups among the preferred options [1]. The specific 5‑bromo‑4‑methyl substitution pattern on the tetrahydropyridine core is not exemplified in the patent, but the inclusion of both bromo and methyl in the Markush structure claims establishes the sub‑structural relevance of this combination [2]. This contrasts with unsubstituted 1,2,3,6‑tetrahydropyridine scaffolds, which lack the electronic and steric features required for D₄ receptor interaction.

Dopamine D4 Patent Alignment

Class-level inference

Substitution pattern falls within Markush claims

May provide a structurally informed starting point for CNS SAR exploration.

Patent structural scope only; specific compound not exemplified. Data to verify.

Evidence Dimension	Patent‑claimed substituent relevance for dopamine receptor modulation
Target Compound Data	5‑bromo‑4‑methyl substituent combination falls within the Markush claims
Comparator Or Baseline	Unsubstituted 1,2,3,6‑tetrahydropyridine: not claimed for D₄ activity
Quantified Difference	Not quantifiable at the receptor level for this specific compound; patent structural scope only
Conditions	U.S. Patent 5,849,765; dopamine D₄ receptor ligand claims

Why This Matters

For CNS‑focused drug discovery programs, the alignment of the 5‑bromo‑4‑methyl pattern with patented dopamine receptor ligand space provides a structurally informed starting point for SAR exploration that unsubstituted analogs do not offer.

• [1] U.S. Patent 5,849,765. Tetrahydropyridine derivatives as dopamine receptor subtype ligands. https://patents.justia.com/patent/5849765 View Source
• [2] U.S. Patent 5,120,748. Substituted 1,2,3,6‑tetrahydropyridines as central nervous system agents. http://www.everypatent.com/comp/pat5120748.html View Source

Caveat on Direct Comparative Data

A systematic search of PubMed, patent databases, and reputable vendor technical datasheets (excluding benchchems, molecule, evitachem, and vulcanchem per source policy) did not identify any peer‑reviewed study reporting direct, head‑to‑head quantitative biological or physicochemical comparison between 5‑bromo‑4‑methyl‑1,2,3,6‑tetrahydropyridine and a named structural analog under identical assay conditions. The differentiation evidence presented above therefore relies on cross‑study comparable data (molecular weight, purity, storage), class‑level inference (cross‑coupling reactivity, patent structural scope), and supporting evidence. Users should treat class‑level inferences as directional guidance rather than definitive quantitative proof of superiority [1].

Caveat on Direct Comparative Data

Supporting evidence

No peer-reviewed head-to-head studies identified

Evidence relies on cross-study and class-level inference. Confirmatory profiling may be needed.

Systematic literature audit, April 2026. Source review recommended.

Evidence Dimension	Availability of direct comparative biological/physicochemical data
Target Compound Data	No peer‑reviewed head‑to‑head studies identified
Comparator Or Baseline	N/A — systematic absence of direct comparative data
Quantified Difference	N/A
Conditions	Literature search across PubMed, Google Patents, and supplier databases (search date: April 2026)

Why This Matters

Transparency about evidence limitations enables informed procurement decisions; users requiring robust comparative bioactivity data may need to commission custom head‑to‑head profiling before selecting this compound over alternatives.

• [1] Internal evidence audit conducted April 2026 across PubMed (pubmed.ncbi.nlm.nih.gov), Google Patents (patents.google.com), and supplier databases (americanelements.com, aksci.com, cymitquimica.com, chemicalbook.com). No direct comparative studies identified. View Source

5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine: Procurement & Application Scenarios

Pd-Catalyzed Cross-Coupling Diversification

When a synthetic route requires late‑stage diversification of a tetrahydropyridine scaffold via Suzuki‑Miyaura or Buchwald‑Hartwig coupling, 5‑bromo‑4‑methyl‑1,2,3,6‑tetrahydropyridine provides the necessary C–Br electrophilic handle. The non‑halogenated analog 4‑methyl‑1,2,3,6‑tetrahydropyridine cannot participate in these transformations, while the 5‑fluoro analog requires specialized conditions due to C–F bond inertness [1]. The 98% purity grade from Leyan minimizes catalyst‑poisoning impurities that could reduce cross‑coupling yields .

CNS Drug Discovery via D4 Patents

Research programs targeting dopamine D₄ receptor modulation can use this compound as a scaffold that aligns with the Markush claims of U.S. Patent 5,849,765, where bromo and methyl substituents are explicitly claimed as preferred embodiments [2]. The 5‑bromo‑4‑methyl pattern offers a patent‑relevant starting point for SAR libraries that unsubstituted tetrahydropyridine scaffolds do not provide.

High-Purity for Sensitive Catalytic Reactions

For laboratories conducting air‑ and moisture‑sensitive transformations (e.g., Pd‑catalyzed couplings), the availability of a 98% purity grade combined with defined +4 °C storage requirements [3] provides documented quality and stability parameters. This contrasts with the non‑brominated analog, which lacks a higher‑purity commercial option and may introduce unidentified impurities into catalytic cycles.

N-Protected Intermediate Synthesis

The compound serves as a direct precursor to N‑Boc‑protected derivatives (e.g., tert‑butyl 5‑bromo‑4‑methyl‑1,2,3,6‑tetrahydropyridine‑1‑carboxylate, CAS 1936537‑39‑1) , which are explicitly marketed as key intermediates for pharmaceutical research. This established derivatization pathway reduces synthetic step count compared to building the protected scaffold from non‑halogenated or des‑methyl precursors.

Application

Selection Property

Validation Focus

Pd-Catalyzed Cross-Coupling Diversification

C–Br electrophilic handle availability

Suzuki/Buchwald-Hartwig reactivity screening

CNS Drug Discovery Scaffold Exploration

Patent-claimed substituent pattern alignment

Dopamine D4 receptor SAR library context

Sensitive Catalytic Reaction Workflows

High-purity grade and defined storage stability

Catalyst compatibility and impurity profiling

N-Protected Intermediate Synthesis

Established derivatization pathway to Boc-protected form

Synthetic step-count reduction review

• [1] Miyaura, N.; Suzuki, A. Palladium‑Catalyzed Cross‑Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. https://doi.org/10.1021/cr00039a007 View Source
• [2] U.S. Patent 5,849,765. Tetrahydropyridine derivatives as dopamine receptor subtype ligands. https://patents.justia.com/patent/5849765 View Source
• [3] American Elements. 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride SDS. Storage: +4 °C. https://www.americanelements.com/cas/1803611-57-5 View Source